
(R)-2-Ethylpiperazine Dihydrochloride: A Review
of Available Scientific Literature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(R)-2-ethylpiperazine

dihydrochloride

Cat. No.: B585899 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a literature review on (R)-2-ethylpiperazine dihydrochloride.

Despite a comprehensive search of scientific databases and patent literature, it is crucial to

note that detailed information regarding the synthesis, biological activity, and specific

experimental protocols for this particular chiral compound is exceptionally limited. This

document summarizes the available data and highlights the significant gaps in the current

scientific landscape.

Chemical and Physical Properties
(R)-2-ethylpiperazine dihydrochloride is the dihydrochloride salt of the (R)-enantiomer of 2-

ethylpiperazine. Basic chemical information has been aggregated from various chemical

suppliers and databases.

Table 1: Physicochemical Properties of (R)-2-Ethylpiperazine Dihydrochloride and Related

Compounds
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Property
(R)-2-
Ethylpiperazine
Dihydrochloride

2-Ethylpiperazine
(Parent Compound)

2-Ethylpiperazine
Dihydrochloride
(Racemic)

CAS Number 438050-07-8[1] 13961-37-0[2] 438050-52-3[3]

Molecular Formula C₆H₁₆Cl₂N₂ C₆H₁₄N₂[4] C₆H₁₆Cl₂N₂

Molecular Weight 187.11 g/mol 114.19 g/mol [4] 187.11 g/mol

Physical Form Solid[1] Liquid[2] Solid

Purity

Typically ≥95%

(supplier dependent)

[1]

Varies by supplier Varies by supplier

Storage Temperature Room Temperature[1] Not specified Not specified

InChI Key
VCKAKBROIJTVJI-

QYCVXMPOSA-N[1]

DXOHZOPKNFZZAD-

UHFFFAOYSA-N[4]

VCKAKBROIJTVJI-

UHFFFAOYSA-N

Synthesis
Detailed, peer-reviewed experimental protocols for the specific synthesis of (R)-2-
ethylpiperazine dihydrochloride were not found in the public domain. General methods for

the synthesis of piperazine derivatives are available, which could theoretically be adapted for

the synthesis of this compound. These methods often involve the cyclization of appropriate

diamine precursors. For instance, one general approach involves the reaction of an ester with a

substituted ethylenediamine. Another common method is the cyclization of a bis(2-

chloroethyl)amine derivative with a primary amine.

A patent for the preparation of piperazine compounds and their hydrochloride salts exists,

which describes general processes that could potentially be adapted.[5] However, this patent

does not specifically mention the synthesis of the (R)-2-ethylpiperazine enantiomer.

To obtain the specific (R)-enantiomer, a chiral synthesis strategy would be required. This could

involve the use of a chiral starting material, a chiral auxiliary, or a chiral catalyst. Alternatively, a

racemic mixture of 2-ethylpiperazine could be synthesized and then resolved into its
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constituent enantiomers using techniques such as chiral chromatography or diastereomeric salt

formation.

Biological Activity and Mechanism of Action
There is a significant lack of published data on the specific biological activities of (R)-2-
ethylpiperazine dihydrochloride. The broader class of piperazine derivatives is known to

exhibit a wide range of pharmacological effects, including but not limited to, antimicrobial, anti-

inflammatory, anticancer, and central nervous system activities.[6][7][8][9]

The piperazine scaffold is a common feature in many approved drugs, acting on various

biological targets.[8] For example, some piperazine-containing compounds are known to be

agonists or antagonists of neurotransmitter receptors such as serotonin and dopamine

receptors.

Without specific studies on (R)-2-ethylpiperazine dihydrochloride, any discussion of its

potential biological activity or mechanism of action would be purely speculative and based on

the activities of structurally related compounds. No quantitative data such as IC₅₀ or Kᵢ values

for (R)-2-ethylpiperazine dihydrochloride were found in the reviewed literature.

Experimental Protocols
A critical deficiency in the available literature is the absence of detailed experimental protocols

involving (R)-2-ethylpiperazine dihydrochloride. This includes a lack of information on:

Analytical Methods: No specific analytical methods for the quantification or characterization

of (R)-2-ethylpiperazine dihydrochloride in biological matrices or other samples were

found.

In vitro and in vivo assays: No published studies detailing the use of this compound in any

biological assays were identified.

Logical Relationships and Workflows
Given the absence of experimental data and defined biological pathways for (R)-2-
ethylpiperazine dihydrochloride, it is not possible to construct the requested Graphviz

diagrams for signaling pathways or experimental workflows. A generalized workflow for the
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potential investigation of this compound is presented below as a logical representation of a

standard drug discovery process.

Synthesis and Characterization

Biological Screening

Lead Optimization

In Vivo Studies

Chiral Synthesis or Racemic Resolution

Purification (e.g., Crystallization, Chromatography)

Structural Characterization (NMR, MS, etc.)

In Vitro Screening (Target-based or Phenotypic)

Hit Identification

Structure-Activity Relationship (SAR) Studies

ADMET Profiling

Animal Models of Disease

Toxicology Studies
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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